Cas no 1806580-96-0 (2-Bromo-5-(2-oxopropyl)mandelic acid)
2-Bromo-5-(2-oxopropyl)mandelic acid is a versatile organic compound with significant synthetic utility. Its unique structure and bromo substitution make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of the 2-oxopropyl group enhances its reactivity, facilitating efficient transformations in organic synthesis. Its purity and stability make it suitable for both laboratory and industrial applications.
1806580-96-0 structure
Product Name:2-Bromo-5-(2-oxopropyl)mandelic acid
CAS No:1806580-96-0
MF:C11H11BrO4
MW:287.106642961502
CID:4941983
Update Time:2025-06-18
2-Bromo-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(2-oxopropyl)mandelic acid
-
- Inchi： 1S/C11H11BrO4/c1-6(13)4-7-2-3-9(12)8(5-7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
- InChI Key： ODAPDBXQMNKSTJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CC(C)=O)=CC=1C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 279
- XLogP3: 1.1
- Topological Polar Surface Area: 74.6
2-Bromo-5-(2-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024704-250mg |
2-Bromo-5-(2-oxopropyl)mandelic acid |
1806580-96-0 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015024704-500mg |
2-Bromo-5-(2-oxopropyl)mandelic acid |
1806580-96-0 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015024704-1g |
2-Bromo-5-(2-oxopropyl)mandelic acid |
1806580-96-0 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
2-Bromo-5-(2-oxopropyl)mandelic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
1806580-96-0 (2-Bromo-5-(2-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent